Cas no 1158750-06-1 (Benzyl 1,9-diazaspiro[5.5]undecane-9-carboxylate)

• Product Name: Benzyl 1,9-diazaspiro[5.5]undecane-9-carboxylate
• CAS No: 1158750-06-1
• MF: C₁₇H₂₄N₂O₂
• MW: 288.384664535522
• MDL: MFCD12198511
• CID: 1031103
• PubChem ID: 56962201
• Update Time: 2025-06-08

Benzyl 1,9-diazaspiro[5.5]undecane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 1,9-diazaspiro[5.5]undecane-9-carboxylate
• MFCD12198511
• Benzyl1,9-diazaspiro[5.5]undecane-9-carboxylate
• 9-CBZ-1,9-DIAZASPIRO[5.5]UNDECANE
• AS-50900
• SY027037
• AM805110
• PB16491
• 1,9-Diazaspiro[5.5]undecane-9-carboxylic acid, phenylmethyl ester
• AKOS016845307
• P11381
• DTXSID60719166
• CS-0049874
• DB-060766
• 1158750-06-1

• MDL： MFCD12198511
• Inchi： 1S/C17H24N2O2/c20-16(21-14-15-6-2-1-3-7-15)19-12-9-17(10-13-19)8-4-5-11-18-17/h1-3,6-7,18H,4-5,8-14H2
• InChI Key： XPZOSNMGIILVJJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC2(CC1)CCCCN2)=O

Computed Properties

• Exact Mass: 288.183778013g/mol
• Monoisotopic Mass: 288.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Additional information on Benzyl 1,9-diazaspiro[5.5]undecane-9-carboxylate

Comprehensive Overview of Benzyl 1,9-diazaspiro[5.5]undecane-9-carboxylate (CAS No. 1158750-06-1)

Benzyl 1,9-diazaspiro[5.5]undecane-9-carboxylate (CAS No. 1158750-06-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure and potential applications in drug discovery. This compound belongs to the class of diazaspiro derivatives, which are increasingly being explored for their role in modulating biological targets. Its molecular formula and structural features make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The spirocyclic framework of Benzyl 1,9-diazaspiro[5.5]undecane-9-carboxylate is a key feature that distinguishes it from other heterocyclic compounds. Spirocycles are known for their three-dimensional rigidity, which can enhance binding affinity and selectivity in drug-receptor interactions. Researchers are particularly interested in this compound's potential to address challenges in neurodegenerative diseases, such as Alzheimer's and Parkinson's, where spirocyclic motifs have shown promise in preclinical studies. Additionally, its carboxylate ester group provides a handle for further chemical modifications, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies.

In recent years, the demand for spirocyclic compounds like Benzyl 1,9-diazaspiro[5.5]undecane-9-carboxylate has surged, driven by trends in fragment-based drug design and medicinal chemistry optimization. The compound's versatility is further highlighted by its compatibility with modern synthetic techniques, such as parallel synthesis and high-throughput screening. These methods are critical for accelerating the discovery of novel therapeutics, especially in competitive fields like oncology and infectious disease research.

From a synthetic chemistry perspective, Benzyl 1,9-diazaspiro[5.5]undecane-9-carboxylate serves as a building block for constructing more complex architectures. Its diazaspiro core can be functionalized to introduce pharmacophores or linkers, making it a valuable tool for proteolysis-targeting chimera (PROTAC) development. PROTACs are a groundbreaking class of therapeutics that degrade disease-causing proteins, and the spirocyclic scaffold's rigidity can improve their pharmacokinetic properties.

Another area of interest is the compound's potential role in epigenetic drug discovery. Spirocyclic structures have been investigated for their ability to interact with histone deacetylases (HDACs) and bromodomain proteins, which are targets for treating cancers and inflammatory diseases. The benzyl carboxylate moiety in this compound may also contribute to its solubility and bioavailability, addressing common challenges in drug development.

For researchers sourcing Benzyl 1,9-diazaspiro[5.5]undecane-9-carboxylate, quality and purity are paramount. The compound's CAS No. 1158750-06-1 ensures precise identification in chemical databases and regulatory submissions. Analytical techniques like HPLC, NMR, and mass spectrometry are typically employed to verify its integrity, as even minor impurities can impact experimental outcomes in sensitive assays.

In summary, Benzyl 1,9-diazaspiro[5.5]undecane-9-carboxylate (CAS No. 1158750-06-1) represents a compelling case study in the intersection of structural complexity and therapeutic potential. Its applications span from CNS drug development to epigenetic modulation, reflecting the broader shift toward spirocyclic scaffolds in modern medicinal chemistry. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing next-generation therapeutics.